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Compound of Interest

Compound Name: VU 0240551

Cat. No.: B1684054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of VU
0240551, a potent K+/Cl- cotransporter 2 (KCC2) inhibitor. Given that this compound should be

considered hazardous, adherence to strict safety protocols is essential to minimize exposure

and ensure a safe laboratory environment.[1]

Compound Identification and Properties
VU 0240551 is a crystalline solid at room temperature and is intended for research use only.[1]

Below is a summary of its key chemical and physical properties.
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Property Value

Chemical Name
N-(4-methyl-2-thiazolyl)-2-[(6-phenyl-3-

pyridazinyl)thio]-acetamide

Molecular Formula C16H14N4OS2

Molecular Weight 342.4 g/mol

Purity ≥98%

Appearance Crystalline solid

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Source: Cayman Chemical Product Information[1]

Solubility
Proper solvent selection is crucial for experimental success and safety. Always prepare

solutions in a well-ventilated area, preferably within a chemical fume hood.

Solvent Approximate Solubility

Ethanol ~2 mg/mL

DMSO >20 mg/mL

Dimethylformamide (DMF) ~30 mg/mL

1:10 solution of DMF:PBS (pH 7.2) ~0.1 mg/mL

Source: Cayman Chemical Product Information[1], Sigma-Aldrich Product Information[2]

Note: For aqueous buffers, it is recommended to first dissolve VU 0240551 in DMF and then

dilute with the aqueous buffer.[1] Aqueous solutions are not recommended for storage for more

than one day.[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1684054?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough risk assessment should be conducted before handling VU 0240551 to determine

the appropriate level of PPE. The following table provides guidance for different laboratory

activities.

Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a suitable respirator-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

provide enhanced protection.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

General Handling and

Experiments

- Lab coat- Safety glasses with

side shields- Chemical-

resistant gloves (e.g., nitrile)

Basic protection against

accidental contact.

Operational Plan for Safe Handling
A systematic approach is crucial when working with potent compounds like VU 0240551. The

following workflow outlines the key steps to ensure safety from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Prepare Work Area:
- Certify fume hood

- Decontaminate surfaces
- Prepare spill kit

Don Appropriate PPE
(based on risk assessment)

Perform Experiment:
- Weigh, dissolve, and handle

  compound in a containment device

Decontaminate:
- Clean equipment and surfaces

Doff PPE:
- Remove PPE in correct sequence

Segregate & Label Waste:
- Collect all contaminated materials
  in designated, sealed containers

Store Waste Securely:
- Keep in a designated area

  until disposal

Click to download full resolution via product page

Caption: Safe handling workflow for VU 0240551.
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Disposal Plan
Proper disposal of chemical waste is critical for safety and environmental protection. All

materials contaminated with VU 0240551 must be treated as hazardous waste.

Waste Segregation and Storage
Solid Waste: This includes contaminated gloves, disposable lab coats, bench paper, and any

other solid materials that have come into contact with VU 0240551.

Procedure: Place in a dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix with non-hazardous trash.

Liquid Waste: This includes unused solutions of VU 0240551 and solvent rinses of

contaminated glassware.

Procedure: Collect in a sealed, leak-proof, and clearly labeled container. The container

must be compatible with the solvents used. Do not pour any solutions containing VU
0240551 down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a

designated, puncture-resistant sharps container.

General Disposal Guidelines
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "VU 0240551".

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic. Ensure that incompatible waste streams are segregated.

Collection: Follow your institution's procedures for the collection of chemical waste by the

Environmental Health and Safety (EHS) department. Do not allow waste to accumulate.

By adhering to these guidelines, researchers can safely handle VU 0240551 while minimizing

risks to themselves and the environment. Always consult your institution's specific safety

protocols and the full Safety Data Sheet (SDS) for any chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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